Cas no 14744-18-4 (3,4(2H,5H)-Furandione, 2,2,5,5-tetramethyl-)
14744-18-4 structure
Product Name:3,4(2H,5H)-Furandione, 2,2,5,5-tetramethyl-
CAS No:14744-18-4
MF:C8H12O3
MW:156.179082870483
CID:1318743
PubChem ID:550712
Update Time:2025-04-20
3,4(2H,5H)-Furandione, 2,2,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4(2H,5H)-Furandione, 2,2,5,5-tetramethyl-
- 2,2,5,5-tetramethyloxolane-3,4-dione
- 2,2,5,5-Tetramethyltetrahydro-3,4-furandione
- 2,2,5,5-tetramethyl-3,4(2H,5H) furandione
- 14744-18-4
- DTXSID00338693
- 2,2,5,5-Tetramethyl-3,4(2H,5H)-furandione #
- AKOS020761984
- SCHEMBL9789733
- 2,2,5,5-tetramethyltetrahydrofuran-3,4-dione
- 2,2,5,5-tetramethylfuran-3,4(2H,5H)-dione
-
- Inchi: 1S/C8H12O3/c1-7(2)5(9)6(10)8(3,4)11-7/h1-4H3
- InChI Key: CUAUIQGZNLLZQG-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C(C1(C)C)=O)=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
3,4(2H,5H)-Furandione, 2,2,5,5-tetramethyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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